(2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid

• IUPAC Name: (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid
• InChI: InChI=1S/C14H18BrNO3/c1-8(2)4-12(14(18)19)16-13(17)10-5-9(3)6-11(15)7-10/h5-8,12H,4H2,1-3H3,(H,16,17)(H,18,19)/t12-/m0/s1
• InChI Key: ZMKCOIOGWBRODB-LBPRGKRZSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)Br)C(=O)NC(CC(C)C)C(=O)O
• Isomeric SMILES: CC1=CC(=CC(=C1)Br)C(=O)N[C@@H](CC(C)C)C(=O)O
• Molecular Formula: C14H18BrNO3
• Molecular Weight: 328.20 g/mol

Description

(2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BMB-BA-AMP, and it is a derivative of the naturally occurring amino acid, leucine.

Mechanism of Action

The mechanism of action of (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid involves the inhibition of enzymes such as mTOR and AMPK. These enzymes are involved in various cellular processes such as protein synthesis, energy metabolism, and cell growth. The inhibition of these enzymes by (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid can lead to the activation of other signaling pathways, which can have significant effects on cell function and metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid have been extensively studied in vitro and in vivo. Several studies have reported that this compound can modulate cellular processes such as protein synthesis, energy metabolism, and autophagy. Additionally, (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid has been shown to have anti-inflammatory and anti-tumor properties, making it a potential candidate for the development of new drugs.

Advantages and Limitations for Lab Experiments

One of the significant advantages of (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid is its ability to selectively inhibit specific enzymes such as mTOR and AMPK. This selectivity can be advantageous in the development of new drugs that target specific cellular processes. However, one of the limitations of using (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid in lab experiments is its potential toxicity. This compound is known to have cytotoxic effects, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid. One of the significant directions is the development of new drugs that target specific cellular processes. Additionally, further studies are needed to understand the potential toxicity of this compound and its effects on different cell types. Furthermore, the potential applications of (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid in other fields such as agriculture and environmental science should also be explored.
Conclusion:
In conclusion, (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method of this compound is reliable and efficient, and its potential applications in drug discovery and other fields make it a promising candidate for further study. However, its potential toxicity and limitations in lab experiments should also be considered. Future studies should focus on developing new drugs, understanding the potential toxicity of this compound, and exploring its potential applications in other fields.

Synthesis Methods

The synthesis of (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid involves the reaction of leucine with 3-bromo-5-methylbenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified by column chromatography to obtain the final product. This synthesis method has been reported in several scientific publications, and it is a reliable and efficient way to produce (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid.

Scientific Research Applications

(2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of this compound is in the field of drug discovery. Several studies have reported that (2S)-2-[(3-bromo-5-methylbenzoyl)amino]-4-methylpentanoic acid can inhibit the activity of enzymes such as mTOR and AMPK, which are involved in various cellular processes. This inhibition can lead to the development of new drugs for the treatment of diseases such as cancer, diabetes, and metabolic disorders.